2-(2,5-dioxopyrrolidin-1-yl)-N-(1-(6-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-(6-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C17H14FN5O3S/c1-9-6-13(20-14(24)8-22-15(25)4-5-16(22)26)23(21-9)17-19-11-3-2-10(18)7-12(11)27-17/h2-3,6-7H,4-5,8H2,1H3,(H,20,24)
• InChI Key: OWTBDKFAPJZBOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CN2C(=O)CCC2=O)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C17H14FN5O3S
• Molecular Weight: 387.4 g/mol

Description

The compound contains a pyrrolidinone ring (2,5-dioxopyrrolidin-1-yl), which is a common motif in pharmaceuticals and other biologically active compounds. It also contains a fluorobenzothiazole and a pyrazole ring, both of which are common in medicinal chemistry due to their diverse biological activities.

Scientific Research Applications

Anticancer Applications

Compounds structurally related to the queried chemical have been synthesized and tested for their anticancer activity. For example, derivatives incorporating the benzo[d]thiazol moiety have shown promising anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations, comparable to reference drugs like 5-fluorodeoxyuridine (Hammam et al., 2005). Additionally, thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for Src kinase inhibitory and anticancer activities, highlighting the role of the thiazole and pyridine rings in the activity profile of these compounds (Fallah-Tafti et al., 2011).

Antimicrobial Activity

New heterocycles incorporating thiadiazole moieties have been synthesized and assessed for their insecticidal properties against the cotton leafworm, demonstrating the potential of these compounds in agricultural applications (Fadda et al., 2017). Furthermore, antimicrobial activities of novel heterocyclic compounds incorporating antipyrine moiety have been explored, indicating the broad potential of such derivatives in combating microbial resistance (Bondock et al., 2008).

Anti-inflammatory Applications

Synthesis of novel compounds with specific structural modifications, such as the introduction of benzofuran and pyrazolyl moieties, has been reported to show significant anti-inflammatory activity, suggesting potential therapeutic applications in inflammatory diseases (Sunder & Maleraju, 2013).

Imaging and Diagnostics

Research on pyrazolopyrimidines related to TSPO ligands has led to the development of novel compounds for potential use in PET imaging of neuroinflammation and cancer, demonstrating the importance of structural modification for enhancing affinity and in vivo efficacy (Damont et al., 2015).